Cas no 5023-12-1 (6-Methoxy-2H-1,4-benzoxazin-3(4H)-one)

6-Methoxy-2H-1,4-benzoxazin-3(4H)-one is a heterocyclic organic compound featuring a benzoxazine core with a methoxy substituent at the 6-position. This structure imparts unique reactivity and functional properties, making it valuable in synthetic organic chemistry and pharmaceutical research. Its benzoxazinone scaffold is known for contributing to biological activity, particularly in agrochemical and medicinal applications. The methoxy group enhances solubility and modulates electronic effects, facilitating further derivatization. The compound serves as a versatile intermediate for the synthesis of more complex molecules, including potential bioactive agents. Its stability and well-defined crystalline form ensure consistent performance in laboratory and industrial settings.
6-Methoxy-2H-1,4-benzoxazin-3(4H)-one structure
5023-12-1 structure
Product Name:6-Methoxy-2H-1,4-benzoxazin-3(4H)-one
CAS No:5023-12-1
MF:C9H9NO3
MW:179.172662496567
MDL:MFCD08272060
CID:366947
PubChem ID:13204952
Update Time:2025-10-23

6-Methoxy-2H-1,4-benzoxazin-3(4H)-one Chemical and Physical Properties

Names and Identifiers

    • 2H-1,4-Benzoxazin-3(4H)-one,6-methoxy-
    • 6-Methoxy-2H-1,4-benzoxazin-3(4H)-one
    • 2,3-Dihydro-6-methoxy-1,4-benzoxazin-3-on
    • 6-methoxy-3,4-dihydro-2H-1,4-benzoxazin-3-one
    • 6-(Methyloxy)-2H-1,4-benzoxazin-3(4H)-one
    • CS-0085214
    • 5023-12-1
    • MFCD08272060
    • AC6243
    • DTXSID60527480
    • A914047
    • 6-methoxy-4H-1,4-benzoxazin-3-one
    • 6-Methoxy-4H-benzo[1,4]oxazin-3-one
    • 2H-1,4-Benzoxazin-3(4H)-one, 6-methoxy-
    • Z1198176733
    • 6- Ethoxy-2H-benzo[b][1,4]oxazin-3(4H)-one
    • AB44261
    • SCHEMBL705600
    • 6-Methoxy-2H-benzo[b][1,4]oxazin-3(4H)-one, AldrichCPR
    • SY130717
    • 6-methoxy-2H-benzo[b][1,4]oxazin-3(4H)-one
    • AS-8382
    • EN300-93635
    • AKOS003407282
    • ALBB-024562
    • STK522481
    • 6-METHOXY-2,4-DIHYDRO-1,4-BENZOXAZIN-3-ONE
    • MDL： MFCD08272060
    • Inchi： 1S/C9H9NO3/c1-12-6-2-3-8-7(4-6)10-9(11)5-13-8/h2-4H,5H2,1H3,(H,10,11)
    • InChI Key： YWGRZAGXNFIQBO-UHFFFAOYSA-N
    • SMILES： O1CC(NC2C=C(C=CC1=2)OC)=O

Computed Properties

  • Exact Mass: 179.05800
  • Monoisotopic Mass: 179.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 47.6Ų

Experimental Properties

  • Density: 1.245
  • Melting Point: 162-164 ºC
  • Boiling Point: 355.5°Cat760mmHg
  • Flash Point: 168.8°C
  • Refractive Index: 1.546
  • PSA: 47.56000
  • LogP: 1.16410

6-Methoxy-2H-1,4-benzoxazin-3(4H)-one Security Information

  • Hazardous Material transportation number：UN 3077 9 / PGIII

6-Methoxy-2H-1,4-benzoxazin-3(4H)-one Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Methoxy-2H-1,4-benzoxazin-3(4H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY130717-5g
6-Methoxy-2H-benzo[b][1,4]oxazin-3(4H)-one
 5023-12-1 ≥95%
5g
 ¥6950.00 2024-07-10
TRC
M244620-100mg
6-Methoxy-2H-1,4-benzoxazin-3(4H)-one
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100mg
 $ 185.00 2022-06-04
TRC
M244620-250mg
6-Methoxy-2H-1,4-benzoxazin-3(4H)-one
 5023-12-1
250mg
 $ 380.00 2022-06-04
TRC
M244620-500mg
6-Methoxy-2H-1,4-benzoxazin-3(4H)-one
 5023-12-1
500mg
 $ 600.00 2022-06-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M170630-1g
6-Methoxy-2H-benzo[b][1,4]oxazin-3(4H)-one
 5023-12-1
1g
 ￥2,081.00 2021-05-21
Chemenu
CM161639-5g
6-methoxy-2H-benzo[b][1,4]oxazin-3(4H)-one
 5023-12-1 97%
5g
 $839 2021-06-17
Apollo Scientific
OR110245-250mg
6-Methoxy-2H-1,4-benzoxazin-3(4H)-one
 5023-12-1
250mg
 £50.00 2025-02-19
Apollo Scientific
OR110245-1g
6-Methoxy-2H-1,4-benzoxazin-3(4H)-one
 5023-12-1
1g
 £141.00 2025-02-19
Chemenu
CM161639-250mg
6-methoxy-2H-benzo[b][1,4]oxazin-3(4H)-one
 5023-12-1 97%
250mg
 $81 2024-07-16
Chemenu
CM161639-1g
6-methoxy-2H-benzo[b][1,4]oxazin-3(4H)-one
 5023-12-1 97%
1g
 $224 2024-07-16

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